Cas no 789631-88-5 (1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-)

1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)- structure
789631-88-5 structure
Product Name:1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-
CAS No:789631-88-5
MF:C10H9FO
MW:164.176266431808
CID:554999
Update Time:2024-01-30

1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-
    • (S)-(-)-5-Fluoroindane-1-carboxaldehyde
    • 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-,(1S)-(9CI)
    • 1H-Indene-1-carboxaldehyde, 5-fluoro-2,3-dihydro-, (1S)-
    • (S)-5-Fluoro-2,3-dihydro-1H-indene-1-carboxaldehyde
    • Inchi: 1S/C10H9FO/c11-9-3-4-10-7(5-9)1-2-8(10)6-12/h3-6,8H,1-2H2/t8-/m1/s1
    • InChI Key: VWJXECQACJGFMY-MRVPVSSYSA-N
    • SMILES: [C@@H]1(C=O)C2=C(C=C(F)C=C2)CC1

Computed Properties

  • Exact Mass: 164.064
  • Monoisotopic Mass: 164.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Density: 1.269±0.06 g/cm3(Predicted)
  • Boiling Point: 245.0±40.0 °C(Predicted)

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